Ethyl 5-phenyl-3-(3-(trifluoromethyl)benzamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 5-phenyl-3-[[3-(trifluoromethyl)benzoyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C21H16F3NO3S/c1-2-28-20(27)18-16(12-17(29-18)13-7-4-3-5-8-13)25-19(26)14-9-6-10-15(11-14)21(22,23)24/h3-12H,2H2,1H3,(H,25,26)
• InChI Key: AECMSPOKJBJVQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H16F3NO3S
• Molecular Weight: 419.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxylate ester, a benzamido group, and a trifluoromethyl group. It also contains a thiophene ring, which is a five-membered ring with one sulfur atom.

Synthesis Analysis

While the specific synthesis of this compound is not available, it’s likely that it could be synthesized through a series of reactions involving nucleophilic substitutions and condensations. The trifluoromethyl group could be introduced using a variety of methods, including the use of trifluoromethylating reagents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit the aromaticity of the phenyl and thiophene rings, the polarity of the amide and ester groups, and the electronegativity of the trifluoromethyl group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The ester could undergo hydrolysis, transesterification, or reduction. The amide could participate in condensation or hydrolysis reactions. The trifluoromethyl group could potentially be replaced through nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ester, amide, and trifluoromethyl groups could affect its solubility, boiling point, melting point, and reactivity.

Scientific Research Applications

• Pharmacokinetic Studies : A foundational aspect of scientific research applications for chemicals like Ethyl 5-phenyl-3-(3-(trifluoromethyl)benzamido)thiophene-2-carboxylate involves understanding their absorption, distribution, metabolism, and excretion (ADME) profiles in biological systems. Research often utilizes pharmacokinetic studies to elucidate how substances are processed by the body, which is crucial for drug development and toxicological assessments (Renzulli et al., 2011).

• Endocrine Disruption and Environmental Impact : Chemicals with similar structures to the mentioned compound may act as endocrine disruptors, affecting hormonal functions in both humans and wildlife. Studies on environmental phenols and parabens provide insights into the widespread exposure of populations to potentially harmful substances and underscore the importance of monitoring environmental contaminants (Moos et al., 2014).

• Toxicology and Safety Assessments : Understanding the toxicological profiles of chemicals is crucial for assessing their safety for human use and environmental release. Research into the metabolic pathways and potential toxic effects of related compounds helps inform safety regulations and guidelines to protect public health and the environment (Bardoděj & Bardodĕjová, 1970).

• Biomonitoring and Exposure Analysis : Investigating the presence of chemical metabolites in biological samples like urine or blood provides essential data on human exposure levels. This information is vital for epidemiological studies that aim to correlate chemical exposures with health outcomes (Bergmark, 1997).